Cas no 65-14-5 (2,3-bis(4-hydroxyphenyl)pentanenitrile)

2,3-bis(4-hydroxyphenyl)pentanenitrile structure
65-14-5 structure
Product Name:2,3-bis(4-hydroxyphenyl)pentanenitrile
CAS No:65-14-5
MF:C17H17NO2
MW:267.322384595871
CID:1684286
PubChem ID:101531
Update Time:2025-04-21

2,3-bis(4-hydroxyphenyl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2,3-bis(4-hydroxyphenyl)pentanenitrile
    • benzenepropanenitrile, beta-ethyl-4-hydroxy-alpha-(4-hydroxyphenyl)-
    • Valeronitrile, 2,3-bis(p-hydroxyphenyl)-
    • CHEMBL463767
    • 2,3-bis(p-hydroxy-phenyl) valeronitrile
    • 65-14-5
    • DTXSID90983550
    • 2,3-Bis(p-hydroxyphenyl)valeronitrile
    • Inchi: 1S/C17H17NO2/c1-2-16(12-3-7-14(19)8-4-12)17(11-18)13-5-9-15(20)10-6-13/h3-10,16-17,19-20H,2H2,1H3
    • InChI Key: MUSZSITXXJNLPD-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C(CC)C(C#N)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 267.12601
  • Monoisotopic Mass: 267.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 64.2Ų

Experimental Properties

  • PSA: 64.25

2,3-bis(4-hydroxyphenyl)pentanenitrile Related Literature

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